8-[(2,6-Dimethoxyphenyl)methyl]-1,4-dioxa-8-azaspiro[4.5]decane

• CAS No.: 832082-40-3
• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol
• IUPAC Name: 8-[(2,6-dimethoxyphenyl)methyl]-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C16H23NO4/c1-18-14-4-3-5-15(19-2)13(14)12-17-8-6-16(7-9-17)20-10-11-21-16/h3-5H,6-12H2,1-2H3
• InChI Key: KFEUSWLFECBXJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)CN2CCC3(CC2)OCCO3

Description

8-[(2,6-Dimethoxyphenyl)methyl]-1,4-dioxa-8-azaspiro[4.5]decane is a useful research compound. Its molecular formula is C16H23NO4 and its molecular weight is 293.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,4-dioxa-8-azaspiro[4,5]decane (19 mL, 0.146 mol), 2,6-dimethoxybenzaldehyde (26.7 g) and 10% Pd/C (wet, 4 g) in methanol (150 mL) was treated with hydrogen (50 psi) for 16 h. The reaction mixture was then filtered and concentrated to give 45 g of the title intermediate as a yellow solid.